Cas no 854695-95-7 (6-methyloxane-2-carboxylic acid)
854695-95-7 structure
Product Name:6-methyloxane-2-carboxylic acid
CAS No:854695-95-7
MF:C7H12O3
MW:144.168382644653
MDL:MFCD19230737
CID:4657397
PubChem ID:55303085
Update Time:2024-03-01
6-methyloxane-2-carboxylic acid Chemical and Physical Properties
Names and Identifiers
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- 6-methyloxane-2-carboxylic acid
-
- MDL: MFCD19230737
- Inchi: 1S/C7H12O3/c1-5-3-2-4-6(10-5)7(8)9/h5-6H,2-4H2,1H3,(H,8,9)
- InChI Key: WFCIGPLIXGCKJT-UHFFFAOYSA-N
- SMILES: C1(C(O)=O)OC(C)CCC1
Computed Properties
- Exact Mass: 144.078644241g/mol
- Monoisotopic Mass: 144.078644241g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 133
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 46.5Ų
6-methyloxane-2-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-261503-0.05g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.05g |
$321.0 | 2024-06-18 | |
| Enamine | EN300-261503-0.1g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.1g |
$478.0 | 2024-06-18 | |
| Enamine | EN300-261503-0.25g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.25g |
$681.0 | 2024-06-18 | |
| Enamine | EN300-261503-0.5g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 0.5g |
$1074.0 | 2024-06-18 | |
| Enamine | EN300-261503-1.0g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 1.0g |
$1378.0 | 2024-06-18 | |
| Enamine | EN300-261503-2.5g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 2.5g |
$2894.0 | 2024-06-18 | |
| Enamine | EN300-261503-5.0g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 5.0g |
$5717.0 | 2024-06-18 | |
| Enamine | EN300-261503-10.0g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 10.0g |
$11159.0 | 2024-06-18 | |
| eNovation Chemicals LLC | D565283-500mg |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 500mg |
$990 | 2024-08-03 | |
| eNovation Chemicals LLC | D565283-1g |
6-methyloxane-2-carboxylic acid |
854695-95-7 | 95% | 1g |
$1450 | 2024-08-03 |
6-methyloxane-2-carboxylic acid Related Literature
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Yaqing Liu,Jiangtao Ren,Jing Li,Jiyang Liu,Erkang Wang Chem. Commun., 2012,48, 802-804
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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